Cas no 1251695-73-4 (N-(5-chloro-2-methoxyphenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide
• CAS No: 1251695-73-4
• MF: C₁₆H₁₃ClN₂O₄S
• MW: 364.803421735764
• CID: 5776662
• PubChem ID: 54733549
• Update Time: 2025-05-20

N-(5-chloro-2-methoxyphenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1251695-73-4
• N-(5-chloro-2-methoxyphenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide
• VU0625269-1
• F3406-8923
• N-(5-chloro-2-methoxyphenyl)-7-hydroxy-4-methyl-5-oxo-4,5-dihydrothieno[3,2-b]pyridine-6-carboxamide
• N-(5-chloro-2-methoxyphenyl)-7-hydroxy-4-methyl-5-oxothieno[3,2-b]pyridine-6-carboxamide
• AKOS024443704

• Inchi： 1S/C16H13ClN2O4S/c1-19-10-5-6-24-14(10)13(20)12(16(19)22)15(21)18-9-7-8(17)3-4-11(9)23-2/h3-7,20H,1-2H3,(H,18,21)
• InChI Key： AXBPFXWEZLFJND-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(C1C(N(C)C2C=CSC=2C=1O)=O)=O)OC

Computed Properties

• Exact Mass: 364.0284558g/mol
• Monoisotopic Mass: 364.0284558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 107Ų

Additional information on N-(5-chloro-2-methoxyphenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide

Research Brief on N-(5-chloro-2-methoxyphenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide (CAS: 1251695-73-4)

N-(5-chloro-2-methoxyphenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide (CAS: 1251695-73-4) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thienopyridine scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

The synthesis and initial characterization of this compound were first reported in a series of patents and peer-reviewed publications, highlighting its selective inhibition of key signaling pathways involved in cell proliferation and inflammation. The compound's structure-activity relationship (SAR) has been extensively studied, with modifications to the thienopyridine core and the chloro-methoxyphenyl moiety yielding derivatives with improved potency and selectivity. These efforts have positioned N-(5-chloro-2-methoxyphenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide as a lead candidate for further development.

Recent preclinical studies have demonstrated the compound's efficacy in inhibiting tumor growth in xenograft models of breast and lung cancer. Mechanistic investigations revealed that the compound targets the PI3K/AKT/mTOR pathway, a critical signaling cascade frequently dysregulated in cancer. Additionally, its anti-inflammatory properties have been explored in models of rheumatoid arthritis, where it significantly reduced cytokine production and joint inflammation. These findings underscore the compound's dual therapeutic potential and warrant further investigation in clinical settings.

Pharmacokinetic studies have shown that N-(5-chloro-2-methoxyphenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide exhibits favorable bioavailability and metabolic stability, with a half-life suitable for once-daily dosing. However, challenges remain in optimizing its solubility and minimizing off-target effects. Ongoing research aims to address these limitations through formulation improvements and the development of prodrug strategies.

In conclusion, N-(5-chloro-2-methoxyphenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide represents a promising therapeutic agent with broad applications in oncology and inflammation. Its unique chemical structure and mechanism of action distinguish it from existing therapies, offering new avenues for drug development. Future studies should focus on advancing this compound through clinical trials to evaluate its safety and efficacy in humans.